Cas no 876751-58-5 (2-Pyrimidinamine, 4-(2-chlorophenyl)-6-(4-methoxyphenyl)-)
876751-58-5 structure
Product Name:2-Pyrimidinamine, 4-(2-chlorophenyl)-6-(4-methoxyphenyl)-
CAS No:876751-58-5
MF:C17H14ClN3O
MW:311.765562534332
MDL:MFCD21335368
CID:4276144
PubChem ID:75359590
Update Time:2025-04-24
2-Pyrimidinamine, 4-(2-chlorophenyl)-6-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinamine, 4-(2-chlorophenyl)-6-(4-methoxyphenyl)-
- 4-(2-chlorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine
- MFCD21335368
- 876751-58-5
-
- MDL: MFCD21335368
- Inchi: 1S/C17H14ClN3O/c1-22-12-8-6-11(7-9-12)15-10-16(21-17(19)20-15)13-4-2-3-5-14(13)18/h2-10H,1H3,(H2,19,20,21)
- InChI Key: RCMKYHDDFSSBJB-UHFFFAOYSA-N
- SMILES: C1(N)=NC(C2=CC=C(OC)C=C2)=CC(C2=CC=CC=C2Cl)=N1
Computed Properties
- Exact Mass: 311.0825398Da
- Monoisotopic Mass: 311.0825398Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 61Ų
2-Pyrimidinamine, 4-(2-chlorophenyl)-6-(4-methoxyphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB422325-1 g |
4-(2-Chlorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine |
876751-58-5 | 1g |
€467.00 | 2023-04-24 | ||
| abcr | AB422325-5 g |
4-(2-Chlorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine |
876751-58-5 | 5g |
€722.60 | 2023-04-24 | ||
| abcr | AB422325-10 g |
4-(2-Chlorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine |
876751-58-5 | 10g |
€935.60 | 2023-04-24 | ||
| abcr | AB422325-25 g |
4-(2-Chlorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine |
876751-58-5 | 25g |
€1361.60 | 2023-04-24 | ||
| abcr | AB422325-1g |
4-(2-Chlorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine; . |
876751-58-5 | 1g |
€467.00 | 2025-04-15 | ||
| abcr | AB422325-5g |
4-(2-Chlorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine; . |
876751-58-5 | 5g |
€722.60 | 2025-04-15 | ||
| abcr | AB422325-10g |
4-(2-Chlorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine; . |
876751-58-5 | 10g |
€935.60 | 2025-04-15 | ||
| abcr | AB422325-25g |
4-(2-Chlorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine; . |
876751-58-5 | 25g |
€1361.60 | 2025-04-15 |
2-Pyrimidinamine, 4-(2-chlorophenyl)-6-(4-methoxyphenyl)- Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:876751-58-5)2-Pyrimidinamine, 4-(2-chlorophenyl)-6-(4-methoxyphenyl)-
Order Number:A1185611
Stock Status:in Stock
Quantity:1g/5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:58
Price ($):277.0/428.0/554.0/807.0
Email:sales@amadischem.com
2-Pyrimidinamine, 4-(2-chlorophenyl)-6-(4-methoxyphenyl)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:876751-58-5)2-Pyrimidinamine, 4-(2-chlorophenyl)-6-(4-methoxyphenyl)-
Purity:99%/99%/99%/99%
Quantity:1g/5g/10g/25g
Price ($):277.0/428.0/554.0/807.0